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Compound of Interest

5-cyano-1H-benzoimidazole-2-
Compound Name:
thiol

Cat. No.: B009978

An In-depth Technical Guide to 5-cyano-1H-
benzoimidazole-2-thiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 5-cyano-1H-benzoimidazole-2-thiol. Due to the limited availability of direct
experimental data for this specific compound, this guide synthesizes information from closely
related benzimidazole-2-thiol derivatives to project its characteristics and guide future research.
All inferred data is clearly noted.

Core Chemical Properties

5-cyano-1H-benzoimidazole-2-thiol is a heterocyclic compound featuring a benzimidazole
core, which is a prevalent scaffold in medicinal chemistry, known for a wide range of biological
activities including antimicrobial, antiviral, and anticancer properties. The introduction of a
cyano group at the 5-position and a thiol group at the 2-position creates a molecule with unique
electronic and structural features, making it a compound of interest for drug discovery and
materials science.

Like other 2-mercaptobenzimidazoles, this compound can exist in two tautomeric forms: the
thione and the thiol. Experimental and theoretical studies on related compounds confirm that
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the thione form is the predominant tautomer in both the solid state and in polar solvents like

DMSO.

Table 1: General and Predicted Physical Properties of 5-cyano-1H-benzoimidazole-2-thiol

Property Value Source/Basis
Molecular Formula CsHsNsS Calculated
Molecular Weight 175.21 g/mol Calculated
Predicted to be a white to light ~ Analogy to similar
Appearance .
yellow/brown solid compounds[1]
Estimated based on
_ _ >290 °C (Predicted, with benzimidazole-2-thiol (300-304
Melting Point - o
decomposition) °C) and 5-methyl derivative
(286-288 °C)[2][3]
Predicted to be poorly soluble
- in water; soluble in polar Analogy to benzimidazole-2-
Solubility ] ) )
organic solvents like DMSO thiol[3]
and DMF
K ~7.5 (Predicted for the thiol Based on the pKa of
pKa

group)

benzimidazole-2-thiol[3]

Proposed Synthesis Protocol

The synthesis of 5-cyano-1H-benzoimidazole-2-thiol can be achieved through the cyclization

of 3,4-diaminobenzonitrile with carbon disulfide. This is a standard and widely reported method

for preparing benzimidazole-2-thione derivatives.

Experimental Protocol: Synthesis of 5-cyano-1H-
benzoimidazole-2-thiol

o Materials:

o 3,4-Diaminobenzonitrile (1.0 eq)
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[e]

Carbon Disulfide (CS2) (1.5 eq)[4][5]

o

Potassium Hydroxide (KOH) (1.2 eq)

[¢]

Ethanol (95%)

Water

[¢]

[e]

Hydrochloric Acid (HCI) (for acidification)

Procedure:

o Dissolve potassium hydroxide (1.2 eq) in ethanol (10 mL per gram of starting material) in a
round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

o To this solution, add 3,4-diaminobenzonitrile (1.0 eq). Stir the mixture at room temperature
for 15 minutes.

o Slowly add carbon disulfide (1.5 eq) to the reaction mixture. The reaction is exothermic;
addition should be controlled to maintain a gentle reflux.

o After the addition is complete, heat the mixture to reflux and maintain for 3-4 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o After completion, cool the reaction mixture to room temperature and pour it into a beaker
of cold water.

o Filter the solution to remove any insoluble impurities.

o Acidify the filtrate slowly with dilute hydrochloric acid until a precipitate forms (pH ~5-6).
o Collect the resulting solid precipitate by vacuum filtration.

o Wash the solid with cold water to remove any inorganic salts.

o Recrystallize the crude product from an ethanol/water mixture to obtain the pure 5-cyano-
1H-benzoimidazole-2-thiol.

o Dry the final product under vacuum.
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e Characterization:

o The final product should be characterized by melting point determination, IR, *H NMR, 3C
NMR, and Mass Spectrometry to confirm its structure and purity.

Predicted Spectroscopic Data

The following tables summarize the expected spectral characteristics of 5-cyano-1H-
benzoimidazole-2-thiol based on data from analogous compounds.

Table 2: Predicted *H and 3C NMR Spectral Data (in DMSO-ds)
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Predicted Chemical Shift

Nucleus Rationale /| Comments
(3, ppm)
The two N-H protons of the
thione tautomer are expected
1H NMR ~12.5-13.0 (s, 2H, N-H) to be a broad singlet in this
region, similar to related
benzimidazole-2-thiols[2][6].
Aromatic proton adjacent to
~7.6 (d, 1H, H-4) the cyano group, expected to

be a doublet.

~7.5 (dd, 1H, H-6)

Aromatic proton ortho to the
cyano group and meta to the

other ring nitrogen.

~7.2 (d, 1H, H-7)

Aromatic proton adjacent to

the second ring nitrogen.

13C NMR

~170.0 (C=S)

The thione carbon typically
appears in this downfield
region[7][8].

~140.0, ~135.0 (C-3a, C-7a)

Quaternary carbons of the

fused benzene ring.

~125.0 (C-6)

Aromatic CH carbon.

~120.0 (C=N)

Cyano group carbon.

~115.0, ~110.0 (C-4, C-7)

Aromatic CH carbons.

~105.0 (C-5)

Quaternary carbon attached to

the cyano group.

Table 3: Predicted FT-IR Spectral Data (KBr Pellet)
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Wavenumber (cm~?) Predicted Vibration Rationale /| Comments

Broad absorption characteristic
~3100-3300 N-H Stretch of the N-H groups in the
benzimidazole ring[9][10].

Sharp, strong absorption

~2220-2240 C=N Stretch o o
characteristic of a nitrile group.
Imine stretch within the
~1620 C=N Stretch o ]
imidazole ring[2].
Aromatic ring skeletal
~1500-1590 C=C Stretch o
vibrations[9].
Thione stretching vibration,
~1100-1300 C=S Stretch

can be of medium intensity[8].

Visualizations: Workflows and Logical Relationships
Synthesis Workflow

The following diagram illustrates the proposed experimental workflow for the synthesis of 5-
cyano-1H-benzoimidazole-2-thiol.

Caption: Proposed synthesis workflow for 5-cyano-1H-benzoimidazole-2-thiol.

Drug Discovery and Development Pathway

For drug development professionals, the following diagram outlines a generalized workflow for
advancing a novel compound like 5-cyano-1H-benzoimidazole-2-thiol from initial synthesis to
a potential drug candidate.

Caption: A generalized workflow for drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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